Cas no 151870-74-5 (Kinsenoside)
Kinsenoside structure
Product Name:Kinsenoside
CAS No:151870-74-5
MF:C10H16O8
MW:264.229244232178
CID:178518
PubChem ID:10422896
Update Time:2025-09-22
Kinsenoside Chemical and Physical Properties
Names and Identifiers
-
- 2(3H)-Furanone, 4-(b-D-glucopyranosyloxy)dihydro-,(4R)-
- (4R)-4-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxolan-2-one
- Kinsenoside
- goodyeroside
- (4R)-4-(beta-D-Glucopyranosyloxy)dihydro-2(3H)-furanone
- (+)-Kinsenoside
- 3-(r)-beta-d-glucopyranosyloxybutanolide
- 2(3H)-Furanone, 4-(.beta.-D-glucopyranosyloxy)dihydro-, (R)-
- (4R)-4-{[(2R,3R,4S,5S,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}OXOLAN-2-ONE
- AC-34368
- MS-23724
- DTXSID20164895
- Kinsenoside;(+)-Kinsenoside
- (3R)-5-Oxotetrahydro-3-furanyl beta-D-glucopyranoside
- 151870-74-5
- (R)-4-(((2R,3R,4S,5S,6R)-3,4,5-Trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)dihydrofuran-2(3H)-one
- AKOS040756468
- EX-A5530
- MFCD11100290
- BDBM50565474
- SCHEMBL17223622
- HY-N2292
- CHEBI:188580
- CS-0019620
- CHEMBL4781365
- 211107-44-7
- 2(3H)-Furanone, 4-(beta-D-glucopyranosyloxy)dihydro-, (R)-
- (4R)-4-((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxyoxolan-2-one
- DTXCID3087386
- DA-54638
-
- MDL: MFCD11100290
- Inchi: 1S/C10H16O8/c11-2-5-7(13)8(14)9(15)10(18-5)17-4-1-6(12)16-3-4/h4-5,7-11,13-15H,1-3H2/t4-,5-,7-,8+,9-,10-/m1/s1
- InChI Key: MQEPWBMWFIVRPS-ZGSHZZHUSA-N
- SMILES: O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1O[C@H]1COC(C1)=O)O)O)O
Computed Properties
- Exact Mass: 264.08500
- Monoisotopic Mass: 264.08451746 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 126
- Molecular Weight: 264.23
- XLogP3: -2.4
Experimental Properties
- Color/Form: Powder
- Density: 1.59±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: Not available
- Boiling Point: 570.2±50.0 °C at 760 mmHg
- Flash Point: 226.2±23.6 °C
- Solubility: Soluble (999 g/l) (25 º C),
- PSA: 125.68000
- LogP: -2.88160
- Vapor Pressure: 0.0±3.6 mmHg at 25°C
Kinsenoside Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Kinsenoside Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | K570200-2.5mg |
Kinsenoside |
151870-74-5 | 2.5mg |
$150.00 | 2023-05-18 | ||
| TRC | K570200-5mg |
Kinsenoside |
151870-74-5 | 5mg |
$282.00 | 2023-05-18 | ||
| TRC | K570200-10mg |
Kinsenoside |
151870-74-5 | 10mg |
$529.00 | 2023-05-18 | ||
| TRC | K570200-25mg |
Kinsenoside |
151870-74-5 | 25mg |
$1177.00 | 2023-05-18 | ||
| MedChemExpress | HY-N2292-5mg |
Kinsenoside |
151870-74-5 | 99.91% | 5mg |
¥2200 | 2024-07-21 | |
| MedChemExpress | HY-N2292-10mg |
Kinsenoside |
151870-74-5 | 99.91% | 10mg |
¥3700 | 2024-07-21 | |
| Chengdu Biopurify Phytochemicals Ltd | BP1705-10mg |
Kinsenoside |
151870-74-5 | 98% | 10mg |
$85 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP1705-100mg |
Kinsenoside |
151870-74-5 | 98% | 100mg |
$420 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP1705-20mg |
Kinsenoside |
151870-74-5 | 98% | 20mg |
$120 | 2023-09-20 | |
| ChemScence | CS-0019620-5mg |
Kinsenoside |
151870-74-5 | 99.91% | 5mg |
$235.0 | 2022-04-27 |
Kinsenoside Related Literature
-
Li-Ying Hsieh,Hsiu-Hui Chan,Hsin-Yi Hung,Chao-Lin Kuo,Jin-Bin Wu,I-Wen Sun,Ping-Chung Kuo,Tian-Shung Wu Anal. Methods 2016 8 5645
-
Enqi He,Yurong Ma,Li Kong,You Huang,Chunlin Huang,Wenjiang Yang,Jine Yi,Lijuan Zhu Food Funct. 2022 13 11489
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- 4348-76-9(Decanoic acid,3-[[6-deoxy-2-O-(6-deoxy-a-L-mannopyranosyl)-a-L-mannopyranosyl]oxy]-, 1-(carboxymethyl)octyl ester)
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